Cas no 1369368-35-3 (2-(2,5-dimethylfuran-3-yl)ethan-1-amine)

• Product Name: 2-(2,5-dimethylfuran-3-yl)ethan-1-amine
• CAS No: 1369368-35-3
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5966143
• PubChem ID: 70112624
• Update Time: 2025-10-21

2-(2,5-dimethylfuran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylfuran-3-yl)ethan-1-amine
• EN300-1843480
• SCHEMBL7504652
• 1369368-35-3

• Inchi： 1S/C8H13NO/c1-6-5-8(3-4-9)7(2)10-6/h5H,3-4,9H2,1-2H3
• InChI Key： JEOQQFRHDIVNDH-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)CCN

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(2,5-dimethylfuran-3-yl)ethan-1-amine

Comprehensive Overview of 2-(2,5-dimethylfuran-3-yl)ethan-1-amine (CAS No. 1369368-35-3): Properties, Applications, and Industry Insights

The compound 2-(2,5-dimethylfuran-3-yl)ethan-1-amine (CAS No. 1369368-35-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique furan-based structure, combined with an amine functional group, makes it a versatile intermediate for synthesizing bioactive compounds. This article delves into its molecular characteristics, potential applications, and relevance to current scientific trends, addressing common queries such as "synthesis of furan derivatives" and "amine-functionalized heterocycles in drug discovery."

Chemically, 2-(2,5-dimethylfuran-3-yl)ethan-1-amine belongs to the class of furan amines, which are increasingly studied for their role in medicinal chemistry. The presence of a dimethylfuran moiety enhances its stability and lipophilicity, while the ethylamine side chain offers reactivity for further derivatization. Researchers exploring "furan-based scaffolds for antimicrobial agents" or "amine-modified heterocycles" will find this compound particularly relevant. Its CAS registry number, 1369368-35-3, ensures precise identification in global chemical databases.

In the context of sustainability, 2-(2,5-dimethylfuran-3-yl)ethan-1-amine aligns with the growing demand for bio-derived intermediates. Furan derivatives are often sourced from renewable biomass, resonating with trends like "green chemistry in pharmaceutical synthesis." This compound’s potential in catalysis and material science is also under investigation, particularly for designing functional polymers or ligands for metal-organic frameworks (MOFs).

From a commercial perspective, the compound’s niche applications drive inquiries such as "suppliers of CAS 1369368-35-3" and "custom synthesis of furan amines." Its purity and storage conditions (typically under inert atmospheres) are critical for laboratory use. Analytical techniques like HPLC and NMR are employed to verify its structural integrity, addressing concerns like "quality control for specialty amines."

Future research directions may explore 2-(2,5-dimethylfuran-3-yl)ethan-1-amine in neuroscience (due to its structural similarity to neurotransmitter modulators) or crop protection (as a precursor for eco-friendly pesticides). Collaborative studies linking "furan chemistry" with "AI-driven molecular design" could further unlock its potential. As industries prioritize high-value chemical building blocks, this compound exemplifies innovation at the intersection of organic synthesis and applied science.